Cas no 139628-05-0 ((±)2´-Epi-5-deoxy-strigol)

• Product Name: (±)2´-Epi-5-deoxy-strigol
• CAS No: 139628-05-0
• MF: C₁₉H₂₂O₅
• MW: 330.374986171722
• CID: 4739560
• PubChem ID: 15102685
• Update Time: 2024-03-01

(±)2´-Epi-5-deoxy-strigol Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[1,2-b]furan-2-one, 3-[[[(2R)-2,5-dihydro-4-methyl-5-oxo-2-furanyl]oxy]methylene]-3,3a,4,5,6,7,8,8b-octahydro-8,8-dimethyl-, (3E,3aS,8bR)-rel-
• (±)2´-Epi-5-deoxy-strigol

• Inchi： 1S/C19H22O5/c1-10-7-14(23-17(10)20)22-9-13-12-8-11-5-4-6-19(2,3)15(11)16(12)24-18(13)21/h7,9,12,14,16H,4-6,8H2,1-3H3/b13-9+/t12-,14+,16+/m0/s1
• InChI Key： QXTUQXRFEBHUBA-OHYDKCKCSA-N
• SMILES： O1C(=O)/C(=C/O[C@H]2C=C(C)C(=O)O2)/[C@]2([H])CC3=C([C@]12[H])C(C)(C)CCC3

Computed Properties

• Exact Mass: 330.14672380g/mol
• Monoisotopic Mass: 330.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Strigolactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Strigolactones